Cas no 2228394-50-9 ((1-{3-(dimethylamino)methyl-4-methoxyphenyl}cyclopropyl)methanol)

• Product Name: (1-{3-(dimethylamino)methyl-4-methoxyphenyl}cyclopropyl)methanol
• CAS No: 2228394-50-9
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5922205
• PubChem ID: 165610759
• Update Time: 2025-10-31

(1-{3-(dimethylamino)methyl-4-methoxyphenyl}cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-{3-(dimethylamino)methyl-4-methoxyphenyl}cyclopropyl)methanol
• 2228394-50-9
• EN300-1752899
• (1-{3-[(dimethylamino)methyl]-4-methoxyphenyl}cyclopropyl)methanol

• Inchi： 1S/C14H21NO2/c1-15(2)9-11-8-12(4-5-13(11)17-3)14(10-16)6-7-14/h4-5,8,16H,6-7,9-10H2,1-3H3
• InChI Key： GGGQXQVIISJNQK-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(=C(CN(C)C)C=2)OC)CC1

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.7Ų

Additional information on (1-{3-(dimethylamino)methyl-4-methoxyphenyl}cyclopropyl)methanol

Introduction to (1-{3-(dimethylamino)methyl-4-methoxyphenyl}cyclopropyl)methanol and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (1-{3-(dimethylamino)methyl-4-methoxyphenyl}cyclopropyl)methanol, with the CAS number 2228394-50-9, stands out as a compound of considerable interest due to its unique structural features and potential applications. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical properties, significance in research, and recent advancements in its application.

The molecular structure of (1-{3-(dimethylamino)methyl-4-methoxyphenyl}cyclopropyl)methanol is characterized by a cyclopropyl ring attached to a phenyl group, which is further substituted with a dimethylamino methyl group and a methoxy group. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for further chemical modifications. The presence of both basic and aromatic functionalities allows for interactions with various biological targets, opening up possibilities in drug design and development.

In the realm of chemical biology, the study of such compounds often revolves around their interaction with biological systems. The dimethylamino moiety is known for its ability to form hydrogen bonds and participate in ionic interactions, which can be crucial for binding to biological targets. Similarly, the methoxy group can influence the molecule's solubility and metabolic stability, making it an attractive feature for pharmaceutical applications.

Recent research has focused on leveraging the structural attributes of (1-{3-(dimethylamino)methyl-4-methoxyphenyl}cyclopropyl)methanol for the development of novel therapeutic agents. For instance, studies have explored its potential as a precursor in the synthesis of more complex molecules designed to interact with specific enzymes or receptors. The cyclopropyl ring, in particular, has been noted for its ability to induce conformational changes in target proteins, which can be exploited for therapeutic benefit.

The compound's relevance is further underscored by its incorporation into various research projects aimed at addressing unmet medical needs. Researchers have been investigating its efficacy in modulating pathways associated with inflammation, pain, and neurodegeneration. The combination of pharmacophoric elements in (1-{3-(dimethylamino)methyl-4-methoxyphenyl}cyclopropyl)methanol makes it a promising candidate for further exploration in these areas.

Advances in computational chemistry have also played a significant role in understanding the behavior of this compound. Molecular modeling studies have provided insights into how (1-{3-(dimethylamino)methyl-4-methoxyphenyl}cyclopropyl)methanol interacts with biological targets at the molecular level. These simulations have helped refine synthetic strategies and predict potential side effects, thereby accelerating the drug discovery process.

The synthesis of (1-{3-(dimethylamino)methyl-4-methoxyphenyl}cyclopropyl)methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent developments in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials. This progress underscores the compound's growing importance in both academic and industrial research settings.

In conclusion, (1-{3-(dimethylamino)methyl-4-methoxyphenyl}cyclopropyl)methanol represents a significant advancement in chemical biology. Its unique structural features and potential applications make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new ways to harness its properties, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine today.